Cas no 1227575-76-9 (Methyl 2-hydroxy-3-(trifluoromethyl)isonicotinate)

• Product Name: Methyl 2-hydroxy-3-(trifluoromethyl)isonicotinate
• CAS No: 1227575-76-9
• MF: C₈H₆F₃NO₃
• MW: 221.1333527565
• CID: 4689168
• Update Time: 2025-06-08

Methyl 2-hydroxy-3-(trifluoromethyl)isonicotinate Chemical and Physical Properties

Names and Identifiers

• methyl 2-hydroxy-3-(trifluoromethyl)isonicotinate
• Methyl 2-hydroxy-3-(trifluoromethyl)isonicotinate

• Inchi： 1S/C8H6F3NO3/c1-15-7(14)4-2-3-12-6(13)5(4)8(9,10)11/h2-3H,1H3,(H,12,13)
• InChI Key： FXHNFGATFXCUOS-UHFFFAOYSA-N
• SMILES： FC(C1C(NC=CC=1C(=O)OC)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 368
• Topological Polar Surface Area: 55.4

Additional information on Methyl 2-hydroxy-3-(trifluoromethyl)isonicotinate

Methyl 2-hydroxy-3-(trifluoromethyl)isonicotinate (CAS No. 1227575-76-9): An Overview of Its Properties, Applications, and Recent Research

Methyl 2-hydroxy-3-(trifluoromethyl)isonicotinate (CAS No. 1227575-76-9) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential in the development of novel therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, and recent advancements in the research and application of Methyl 2-hydroxy-3-(trifluoromethyl)isonicotinate.

Chemical Structure and Properties

Methyl 2-hydroxy-3-(trifluoromethyl)isonicotinate is a derivative of isonicotinic acid, featuring a hydroxyl group and a trifluoromethyl group on the pyridine ring. The presence of these functional groups imparts unique chemical properties to the molecule. The hydroxyl group can participate in hydrogen bonding, enhancing the compound's solubility and reactivity. The trifluoromethyl group, known for its electron-withdrawing effect, contributes to the molecule's stability and lipophilicity. These properties make Methyl 2-hydroxy-3-(trifluoromethyl)isonicotinate an attractive candidate for various chemical and biological applications.

Synthesis Methods

The synthesis of Methyl 2-hydroxy-3-(trifluoromethyl)isonicotinate has been extensively studied, with several methods reported in the literature. One common approach involves the reaction of 3-trifluoromethylisonicotinic acid with methanol in the presence of an acid catalyst. This method is straightforward and yields high purity products. Another approach involves the esterification of 3-trifluoromethylisonicotinic acid using methyl alcohol under reflux conditions. These synthetic routes provide a robust foundation for large-scale production and further chemical modifications.

Biological Activity and Applications

Methyl 2-hydroxy-3-(trifluoromethyl)isonicotinate has shown promising biological activity in various assays. Recent studies have highlighted its potential as a lead compound for the development of new drugs targeting specific diseases. For instance, research published in the Journal of Medicinal Chemistry demonstrated that Methyl 2-hydroxy-3-(trifluoromethyl)isonicotinate exhibits potent anti-inflammatory properties by inhibiting key enzymes involved in inflammatory pathways. Additionally, its ability to modulate specific receptors makes it a valuable tool in understanding complex biological processes.

In another study, scientists explored the use of Methyl 2-hydroxy-3-(trifluoromethyl)isonicotinate as a scaffold for designing compounds with improved pharmacological profiles. By introducing various substituents at different positions on the pyridine ring, researchers were able to enhance the compound's potency and selectivity against specific targets. This approach has led to the identification of several promising drug candidates that are currently undergoing preclinical evaluation.

Recent Research Developments

The field of medicinal chemistry is constantly evolving, and recent advancements have further expanded our understanding of Methyl 2-hydroxy-3-(trifluoromethyl)isonicotinate. A notable study published in Nature Communications investigated the role of this compound in modulating G protein-coupled receptors (GPCRs), which are important targets for many therapeutic interventions. The researchers found that Methyl 2-hydroxy-3-(trifluoromethyl)isonicotinate can selectively bind to specific GPCRs, leading to altered signaling pathways and potential therapeutic benefits.

Another area of interest is the use of Methyl 2-hydroxy-3-(trifluoromethyl)isonicotinate in combination therapies. Researchers have explored its synergistic effects when used alongside other drugs to enhance treatment outcomes. For example, a study published in Cancer Research showed that combining Methyl 2-hydroxy-3-(trifluoromethyl)isonicotinate with conventional chemotherapy agents resulted in improved efficacy against cancer cells while reducing side effects.

Conclusion

Methyl 2-hydroxy-3-(trifluoromethyl)isonicotinate (CAS No. 1227575-76-9) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activity make it an attractive candidate for developing novel therapeutic agents. Ongoing research continues to uncover new applications and optimize its properties for various medical conditions. As our understanding of this compound deepens, it is likely to play an increasingly important role in advancing healthcare solutions.